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Abstract

Chinomethionate (also known as quinomethionate or oxythioquinox) is a fungicide and
acaricide belonging to the quinoxaline class of chemicals. A thorough understanding of its
thermal stability and decomposition profile is critical for ensuring its safe handling, storage, and
for predicting its environmental fate. This technical guide provides a comprehensive overview
of the thermal behavior of Chinomethionate, detailing its decomposition pathways and the
products formed under thermal stress. This document synthesizes available data on its thermal
properties, outlines experimental protocols for its analysis, and presents visual representations
of its decomposition and analytical workflows.

Physicochemical Properties of Chinomethionate

Chinomethionate is a yellow crystalline solid with a molecular formula of C10HsN20S2 and a
molecular weight of 234.3 g/mol . Key physicochemical properties are summarized in Table 1.
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Property Value Reference
Molecular Formula C10HeN20S:2
Molecular Weight 234.3 g/mol
Appearance Yellow crystalline solid [1]
Melting Point 171 °C
Boiling Point Decomposes before boiling [1]
Vapor Pressure 2.0 x 1077 mmHg at 20 °C [1]
Solubility in Water Low (approximately 1 mg/L at o
20 °C)

Table 1: Physicochemical Properties of Chinomethionate

Thermal Stability and Decomposition

Chinomethionate is relatively stable under normal storage conditions but is susceptible to
decomposition at elevated temperatures.[1] Upon heating to decomposition, it is known to emit
toxic fumes containing nitrogen and sulfur oxides.

Differential Scanning Calorimetry (DSC) Analysis

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. DSC can be used to determine the melting point and
enthalpy of fusion, providing insights into the purity and thermal stability of a compound.

A study by Donnelly et al. (1990) investigated the purity and heat of fusion of several
environmental standards, including Chinomethionate, using DSC.[2]

Parameter Value
Melting Point (Tfus) 361.25 K (88.1 °C)
Enthalpy of Fusion (AfusH) 26.39 kJ/mol
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Table 2: DSC Data for Chinomethionate (Quinomethionate) from Donnelly et al. (1990)[3]

It is important to note that the melting point reported in this study is significantly lower than the
generally cited melting point of 171 °C. This discrepancy may be due to differences in the
crystalline form of the analyzed sample or the experimental conditions.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a technigue where the mass of a substance is monitored
as a function of temperature or time as the sample specimen is subjected to a controlled
temperature program in a controlled atmosphere. TGA provides information about the thermal
stability and decomposition kinetics of materials.

Currently, specific TGA data for the thermal decomposition of Chinomethionate is not readily
available in the public domain. Further research is required to fully characterize its
decomposition profile using this technique.

Pyrolysis

Pyrolysis is the thermal decomposition of materials at elevated temperatures in an inert
atmosphere. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful
analytical technique used to identify the decomposition products of a compound.

Specific studies detailing the pyrolysis products of Chinomethionate are not widely available.
However, based on its chemical structure, potential decomposition pathways can be
postulated.

Experimental Protocols

Detailed experimental protocols are essential for reproducing and verifying thermal analysis
data. The following sections outline the general methodologies for DSC, TGA, and Py-GC-MS
analysis.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of Chinomethionate.

Instrumentation: A differential scanning calorimeter (e.g., Perkin-Elmer DSC-2 or similar).
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Procedure:

Calibration: Calibrate the instrument for temperature and enthalpy using a high-purity
standard, such as indium.

Sample Preparation: Accurately weigh a small amount of Chinomethionate (typically 1-5
mg) into an aluminum sample pan.

Analysis: Place the sample pan and an empty reference pan into the DSC cell. Heat the
sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen) over a
temperature range that encompasses the melting point (e.g., 25 °C to 200 °C).

Data Analysis: Determine the onset temperature of the melting endotherm, which
corresponds to the melting point. Calculate the area of the melting peak to determine the
enthalpy of fusion (AHfus).

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Chinomethionate.

Instrumentation: A thermogravimetric analyzer.

Procedure:

Calibration: Calibrate the instrument for mass and temperature according to the
manufacturer's specifications.

Sample Preparation: Accurately weigh a sample of Chinomethionate (typically 5-10 mg)
into a TGA sample pan.

Analysis: Place the sample pan in the TGA furnace. Heat the sample at a controlled rate
(e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) to a final temperature
where complete decomposition is expected (e.g., 600 °C).

Data Analysis: Plot the sample mass as a function of temperature. The resulting TGA curve
will show the onset temperature of decomposition and the percentage of weight loss at
different temperature ranges. The derivative of the TGA curve (DTG curve) can be used to
identify the temperatures of maximum decomposition rates.
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

Objective: To identify the thermal decomposition products of Chinomethionate.

Instrumentation: A pyrolyzer coupled to a gas chromatograph-mass spectrometer (GC-MS)
system.

Procedure:

Sample Preparation: Place a small amount of Chinomethionate into a pyrolysis tube or onto
a pyrolysis probe.

e Pyrolysis: Rapidly heat the sample to a high temperature (e.g., 600-1000 °C) in an inert
atmosphere (e.g., helium).[4]

o GC Separation: The volatile decomposition products are swept into the GC column, where
they are separated based on their boiling points and interactions with the stationary phase.

o MS Detection: The separated components are introduced into the mass spectrometer, where
they are ionized and fragmented. The resulting mass spectra provide information about the
molecular weight and structure of each decomposition product.

o Data Analysis: Identify the decomposition products by comparing their mass spectra with a
spectral library (e.g., NIST) and by interpreting the fragmentation patterns.

Visualization of Decomposition and Workflows
Postulated Decomposition Pathway of Chinomethionate

The thermal decomposition of Chinomethionate is expected to involve the cleavage of the
dithiocarbonate ring and the quinoxaline moiety. The exact products will depend on the
decomposition conditions (temperature, atmosphere).

( ) @ Decomposition_, -Unstable Intermediates Further Decomposition ( )

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pyrolysis%E2%80%93gas_chromatography%E2%80%93mass_spectrometry
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Click to download full resolution via product page

Caption: Postulated thermal decomposition pathway of Chinomethionate.

Experimental Workflow for Thermal Analysis

The workflow for the comprehensive thermal analysis of Chinomethionate involves a series of
complementary techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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